![molecular formula C10H15N3OS B1651260 3-amino-N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-2-methylpropanamide CAS No. 1251104-97-8](/img/structure/B1651260.png)
3-amino-N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-2-methylpropanamide
Overview
Description
3-amino-N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-2-methylpropanamide is a useful research compound. Its molecular formula is C10H15N3OS and its molecular weight is 225.31. The purity is usually 95%.
BenchChem offers high-quality 3-amino-N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-2-methylpropanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-amino-N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-2-methylpropanamide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
1251104-97-8 |
|---|---|
Product Name |
3-amino-N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-2-methylpropanamide |
Molecular Formula |
C10H15N3OS |
Molecular Weight |
225.31 |
IUPAC Name |
3-amino-N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-2-methylpropanamide |
InChI |
InChI=1S/C10H15N3OS/c1-6(5-11)9(14)13-10-12-7-3-2-4-8(7)15-10/h6H,2-5,11H2,1H3,(H,12,13,14) |
InChI Key |
LQTLXNWIMWXBNC-UHFFFAOYSA-N |
SMILES |
CC(CN)C(=O)NC1=NC2=C(S1)CCC2 |
Canonical SMILES |
CC(CN)C(=O)NC1=NC2=C(S1)CCC2 |
Origin of Product |
United States |
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